Cas no 2229266-17-3 (2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine)

• Product Name: 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine
• CAS No: 2229266-17-3
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 6410550
• PubChem ID: 165697748
• Update Time: 2025-10-28

2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine
• EN300-1733501
• 2229266-17-3
• 2-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]piperidine

• Inchi： 1S/C8H15N5/c1-2-5-9-8(3-1)4-6-13-7-10-11-12-13/h7-9H,1-6H2
• InChI Key： PNTBWIRUQDCQPR-UHFFFAOYSA-N
• SMILES： N1CCCCC1CCN1C=NN=N1

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.6Ų

Additional information on 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine

Recent Advances in the Study of 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine (CAS: 2229266-17-3)

The compound 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine (CAS: 2229266-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the versatility of 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine as a key intermediate in the synthesis of novel bioactive molecules. Its tetrazole moiety, known for its metabolic stability and hydrogen-bonding capabilities, makes it an attractive scaffold for drug design. Researchers have successfully incorporated this compound into various pharmacophores, yielding derivatives with promising activity against a range of biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

One of the most notable advancements is the development of 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine-based inhibitors targeting specific isoforms of phosphodiesterase (PDE). Preliminary in vitro and in vivo studies have demonstrated potent inhibitory effects, suggesting potential applications in treating conditions such as pulmonary hypertension and neurodegenerative diseases. The compound's ability to modulate cyclic nucleotide signaling pathways has also sparked interest in its use as a tool compound for studying cellular signaling mechanisms.

In addition to its pharmacological potential, recent work has focused on optimizing the synthetic routes for 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges associated with scalability. These advancements are critical for facilitating further preclinical and clinical investigations.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and safety profiles. Ongoing research aims to address these gaps, with particular emphasis on understanding its metabolic fate and potential off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into therapeutic candidates.

In conclusion, 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine (CAS: 2229266-17-3) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from drug discovery to biochemical tool development. Continued research into its properties and derivatives is likely to yield significant contributions to the field of chemical biology and pharmaceutical sciences.